5-Desthiopropyl-5-hydroxy-ticagrelor
5-Desthiopropyl-5-hydroxy-ticagrelor
Brand Name:
Vulcanchem
CAS No.:
1644461-81-3
VCID:
VC0031747
InChI:
InChI=1S/C20H22F2N6O5/c21-10-2-1-8(5-11(10)22)9-6-12(9)23-18-15-19(25-20(32)24-18)28(27-26-15)13-7-14(33-4-3-29)17(31)16(13)30/h1-2,5,9,12-14,16-17,29-31H,3-4,6-7H2,(H2,23,24,25,32)/t9-,12+,13+,14-,16-,17+/m0/s1
SMILES:
C1C(C1NC2=C3C(=NC(=O)N2)N(N=N3)C4CC(C(C4O)O)OCCO)C5=CC(=C(C=C5)F)F
Molecular Formula:
C20H22F2N6O5
Molecular Weight:
464.43
5-Desthiopropyl-5-hydroxy-ticagrelor
CAS No.: 1644461-81-3
Reference Standards
VCID: VC0031747
Molecular Formula: C20H22F2N6O5
Molecular Weight: 464.43
| CAS No. | 1644461-81-3 |
|---|---|
| Product Name | 5-Desthiopropyl-5-hydroxy-ticagrelor |
| Molecular Formula | C20H22F2N6O5 |
| Molecular Weight | 464.43 |
| IUPAC Name | 7-[[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]amino]-3-[(1R,2S,3S,4S)-2,3-dihydroxy-4-(2-hydroxyethoxy)cyclopentyl]-6H-triazolo[4,5-d]pyrimidin-5-one |
| Standard InChI | InChI=1S/C20H22F2N6O5/c21-10-2-1-8(5-11(10)22)9-6-12(9)23-18-15-19(25-20(32)24-18)28(27-26-15)13-7-14(33-4-3-29)17(31)16(13)30/h1-2,5,9,12-14,16-17,29-31H,3-4,6-7H2,(H2,23,24,25,32)/t9-,12+,13+,14-,16-,17+/m0/s1 |
| Standard InChIKey | FVFSUAUUWAXSOO-AAIYSHPVSA-N |
| SMILES | C1C(C1NC2=C3C(=NC(=O)N2)N(N=N3)C4CC(C(C4O)O)OCCO)C5=CC(=C(C=C5)F)F |
| Synonyms | Ticagrelor Related Compound 15; (1S,2S,3R,5S)-3-(7-(((1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl)amino)-5-hydroxy-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl)-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
| PubChem Compound | 137219800 |
| Last Modified | Nov 11 2021 |
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